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Compound of Interest

Compound Name: Olmidine

Cat. No.: B3434842 Get Quote

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Research Review of CAS Number 31105-14-3 (Olmidine)

This technical guide addresses the available research and data concerning the chemical

compound with CAS number 31105-14-3, also known as Olmidine. The chemical name for this

compound is 2-(1,3-benzodioxol-5-yl)-2-hydroxyethanimidamide.

Following a comprehensive search of scientific literature, patent databases, and chemical

repositories, it has been determined that there is a significant lack of publicly available research

data on the applications, pharmacological properties, and mechanism of action of Olmidine.

While the compound is listed in several chemical supplier catalogs as a commercially available

building block, detailed scientific studies investigating its biological activity are not present in

the accessible literature.

A preliminary search indicated potential antiplatelet and vasodilator effects; however, no peer-

reviewed studies could be retrieved to substantiate these claims or provide any quantitative

data, such as IC50 values or efficacy data. One preprint study related to COVID-1 included

Olmidine in a large list of compounds, but did not offer any specific experimental details or

results for this particular molecule.

Due to the absence of published research, this guide cannot provide the requested in-depth

technical information, including:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b3434842?utm_src=pdf-interest
https://www.benchchem.com/product/b3434842?utm_src=pdf-body
https://www.benchchem.com/product/b3434842?utm_src=pdf-body
https://www.benchchem.com/product/b3434842?utm_src=pdf-body
https://www.benchchem.com/product/b3434842?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3434842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data: No experimental data (e.g., IC50, binding affinity, pharmacokinetic

parameters) is available in the public domain.

Experimental Protocols: Without published studies, there are no methodologies to report for

key experiments.

Signaling Pathways and Mechanisms of Action: The biological targets and mechanism of

action for Olmidine remain uncharacterized in the scientific literature.

Consequently, the creation of structured data tables and Graphviz diagrams for signaling

pathways or experimental workflows is not feasible at this time.

This document serves to inform researchers, scientists, and drug development professionals

that CAS number 31105-14-3 (Olmidine) represents a largely unexplored chemical entity. Its

structural features may be of interest for medicinal chemistry programs, but any investigation

into its biological effects would be breaking new ground. Further research is required to

determine its potential therapeutic applications.

To cite this document: BenchChem. [In-depth Technical Guide on CAS Number 31105-14-3
(Olmidine)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3434842#cas-number-31105-14-3-research-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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